3,7-Dioxo-5beta-cholanoic acid

• IUPAC Name: (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• InChI: InChI=1S/C24H36O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-19,22H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,22+,23+,24-/m1/s1
• InChI Key: IOOKJGQHLHXYEF-FFFIEFPASA-N
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CCC(=O)C4)C)C
• Molecular Formula: C24H36O4
• DSSTOX Substance ID: DTXSID701033867
• Molecular Weight: 388.5 g/mol
• CAS RN: 859-97-2

Description

3,7-Dioxo-5beta-cholanoic acid is a bile acid derivative that has gained significant attention in the scientific community due to its various biochemical and physiological effects. It is a potent agonist of the farnesoid X receptor (FXR) and has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Micellar Concentration Studies

Research by Poša et al. (2007) focused on determining the critical micellar concentration (CMC) values of keto derivatives of cholic acid, including 3,7-Dioxo-5beta-cholanoic acid. The study found that the introduction of keto groups to cholic acid increases the CMC values, providing insights into the physicochemical behavior of these compounds (Poša et al., 2007).

Crystal Structure Analysis

Bertolasi et al. (2005) reported the crystal structures of six crystals of oxo-cholic acids, including derivatives of 3,7-Dioxo-5beta-cholanoic acid. This research enhances understanding of the molecular architecture and hydrogen bonding patterns of these bile acid derivatives (Bertolasi et al., 2005).

Synthesis and Transformation Studies

Cohen et al. (1975) synthesized derivatives from 3,7-Dioxo-5beta-cholanoic acid, exploring its potential as an intermediate in bile acid formation. This study contributes to the understanding of the biosynthesis pathways of bile acids (Cohen et al., 1975).

Diagnostic Applications in Niemann-Pick Disease

Kakiyama et al. (2009) conducted a study relevant to Niemann-Pick disease type C1, involving the synthesis of an internal standard for mass spectrometric analysis of abnormal Δ5-bile acids, including derivatives of 3,7-Dioxo-5beta-cholanoic acid. This research is significant for diagnostic applications in certain genetic disorders (Kakiyama et al., 2009).

Metabolism Studies

Miki et al. (1990) studied the intestinal absorption and metabolism of 3,7-Dioxo-5beta-cholanoic acid in various animals, providing valuable insights into its metabolic processing and species-specific differences (Miki et al., 1990).

Spectroscopy and Analysis

Waterhous et al. (1985) used two-dimensional NMR methods to elucidate proton resonance assignments for various hydroxylated bile acids, including 3,7-Dioxo-5beta-cholanoic acid. This study aids in the structural characterization of these acids (Waterhous et al., 1985).

Red Blood Cell Biotransformation

Goto et al. (1996) investigated the biotransformation of 3,7-Dioxo-5beta-cholanoic acid in human red blood cells, shedding light on the enzymatic reduction activities within these cells (Goto et al., 1996).

Micelle Formation Studies

Fung and Peden (1976) studied the molecular sizes and behavior of 3,7-Dioxo-5beta-cholanoic acid derivatives in various media, contributing to understanding their role in micelle formation (Fung and Peden, 1976).

Blood-Brain Barrier Permeation

Mikov et al. (2004) tested the efficacy of 3,7-Dioxo-5beta-cholanoic acid derivatives as blood-brain barrier permeators. This study has implications for drug delivery and BBB modulation (Mikov et al., 2004).